Cas no 1697061-34-9 (3-(3-chlorophenyl)-1,1-difluoropropan-2-amine)

3-(3-Chlorophenyl)-1,1-difluoropropan-2-amine is a fluorinated amine derivative featuring a chlorophenyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. The presence of both chlorine and fluorine atoms enhances its potential as a building block for pharmaceuticals, agrochemicals, and specialty materials, where selective functionalization is critical. The difluoromethyl group contributes to improved metabolic stability and lipophilicity, making it valuable in drug discovery. Its well-defined structure allows for precise modifications, facilitating the development of novel compounds with tailored properties. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships or as an intermediate in the synthesis of bioactive molecules.
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine structure
1697061-34-9 structure
Product Name:3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
CAS No:1697061-34-9
MF:C9H10ClF2N
MW:205.632208347321
CID:6159482
PubChem ID:84673767
Update Time:2025-06-14

3-(3-chlorophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
    • 1697061-34-9
    • EN300-1929491
    • Inchi: 1S/C9H10ClF2N/c10-7-3-1-2-6(4-7)5-8(13)9(11)12/h1-4,8-9H,5,13H2
    • InChI Key: KVWHCGDODXFJFP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CC(C(F)F)N

Computed Properties

  • Exact Mass: 205.0469833g/mol
  • Monoisotopic Mass: 205.0469833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

3-(3-chlorophenyl)-1,1-difluoropropan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1929491-0.05g
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
1697061-34-9
0.05g
$768.0 2023-09-17
Enamine
EN300-1929491-0.1g
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
1697061-34-9
0.1g
$804.0 2023-09-17
Enamine
EN300-1929491-0.25g
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
1697061-34-9
0.25g
$840.0 2023-09-17
Enamine
EN300-1929491-0.5g
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
1697061-34-9
0.5g
$877.0 2023-09-17
Enamine
EN300-1929491-1.0g
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
1697061-34-9
1g
$1543.0 2023-05-27
Enamine
EN300-1929491-2.5g
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
1697061-34-9
2.5g
$1791.0 2023-09-17
Enamine
EN300-1929491-5.0g
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
1697061-34-9
5g
$4475.0 2023-05-27
Enamine
EN300-1929491-10.0g
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
1697061-34-9
10g
$6635.0 2023-05-27
Enamine
EN300-1929491-1g
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
1697061-34-9
1g
$914.0 2023-09-17
Enamine
EN300-1929491-5g
3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
1697061-34-9
5g
$2650.0 2023-09-17

Additional information on 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine

Research Brief on 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine (CAS: 1697061-34-9): Recent Advances and Applications

The compound 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine (CAS: 1697061-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated amine structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a scaffold for drug discovery.

One of the key findings in recent literature highlights the role of 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine as a precursor or intermediate in the synthesis of psychoactive substances. Its structural similarity to known amphetamine derivatives has prompted investigations into its binding affinity for neurotransmitter transporters, such as dopamine and serotonin transporters. Preliminary in vitro studies suggest that this compound exhibits moderate selectivity, which could be leveraged for the design of targeted therapies for neurological disorders.

In addition to its pharmacological potential, advancements in the synthetic chemistry of 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine have been reported. Researchers have developed more efficient and scalable synthetic routes, utilizing modern fluorination techniques and catalytic methods to improve yield and purity. These innovations are critical for ensuring the compound's availability for further preclinical and clinical studies.

Recent patent filings and industry reports indicate that 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine is being explored as a lead compound in the development of next-generation antidepressants and anxiolytics. Its unique fluorination pattern is believed to enhance metabolic stability and blood-brain barrier penetration, addressing some of the limitations observed with existing therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its pharmacokinetic and safety profiles.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and potential side effects. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. The findings from these studies will be pivotal in determining the compound's viability as a therapeutic agent.

In conclusion, 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine (CAS: 1697061-34-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and pharmacological properties position it as a promising candidate for the development of innovative CNS therapies. Continued interdisciplinary collaboration and rigorous scientific investigation will be essential to unlock its full potential.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen